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Chemical Properties & Reactivity Overview

4-Oxo-(E)-2-hexenal (4-OHE) is a low molecular weight compound (112.13 g/mol) known for its

significant reactivity [1] [2]. The table below summarizes its key identifiers and physical properties.

Table 1: Fundamental Properties of 4-oxo-(E)-2-hexenal

Property Description / Value

CAS Number 2492-43-5 [1] [2]

Molecular Formula C₆H₈O₂ [1] [2]

Molecular Weight 112.13 g/mol [1] [2]

Physical Form Light yellow to brown liquid [1] [2]

Boiling Point 100 °C at 5 Torr [1] [2]

Predicted Density 0.969±0.06 g/cm³ [1] [2]

Chemical Family α,β-Unsaturated carbonyl; Reactive aldehyde [3] [4]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s631937?utm_src=pdf-body
https://www.smolecule.com/products/s631937?utm_src=pdf-interest
https://www.smolecule.com/products/s631937?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.smolecule.com/products/s631937?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61418507.htm
https://www.sciencedirect.com/science/article/pii/S2211546315000340
https://pubmed.ncbi.nlm.nih.gov/23047086/
https://www.smolecule.com/products/s631937?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The core of 4-OHE's reactivity lies in its α,β-unsaturated carbonyl structure. The double bond conjugated

to the carbonyl group makes the β-carbon a strong electrophile, prone to Michael addition reactions with

nucleophiles. The aldehyde group can also form Schiff bases with amino groups [5]. This dual reactivity

makes it highly reactive toward various biological molecules and laboratory reagents.

Reactivity Profile & Troubleshooting

The following diagram illustrates the primary reactivity pathways of 4-OHE that are critical for experimental

design.

4-Oxo-(E)-2-hexenal
(4-OHE)

Michael Addition
(Reaction at β-carbon)

Schiff Base Formation
(Reaction at carbonyl carbon)

Nucleophile

Covalent Adduct

Click to download full resolution via product page

Based on this reactivity, here are common experimental issues and solutions.

Q1: My 4-OHE solution is losing potency over time, or I'm getting unexpected reaction byproducts.

What could be happening?

Potential Cause: Degradation or reaction with solvent components. 4-OHE can react with
nucleophilic solvents (e.g., alcohols like methanol or ethanol can act as weak nucleophiles) or

impurities in the solvent (e.g., trace water, amines, thiols).
Troubleshooting Steps:

Solvent Selection: Use high-purity, aprotic solvents with low nucleophilicity. Dimethyl
sulfoxide (DMSO) or acetonitrile are often suitable choices. Always check the chemical

compatibility of your solvent with α,β-unsaturated carbonyls.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.sciencedirect.com/topics/chemistry/2-hexenal
https://www.smolecule.com/products/s631937?utm_src=pdf-body-img
https://www.smolecule.com/products/s631937?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Storage Conditions: Prepare fresh 4-OHE solutions immediately before use. If storage is

necessary, keep them anhydrous, under an inert atmosphere (e.g., argon or nitrogen), and at
low temperatures (-20°C or lower) in tightly sealed vials to minimize exposure to air and

moisture.
Purity Assessment: Analyze the purity of your 4-OHE stock and prepared solutions using

techniques like GC-MS or HPLC before critical experiments.

Q2: I am observing high cytotoxicity or non-specific protein modification in my biological assays,

interfering with my results. How can I mitigate this?

Potential Cause: This is a well-documented effect. 4-OHE is a potent electrophile that covalently
binds to biologically essential thiol groups in proteins and other molecules, disrupting their function

[3].
Troubleshooting Steps:

Dose Optimization: Start with very low concentrations (nanomolar to low micromolar range)
and perform careful dose-response studies. The potent reactivity means high doses can cause

widespread, non-specific damage.
Use Protective Agents: In cell-based assays, consider adding thiol-based antioxidants like N-
acetylcysteine (NAC) or glutathione to the culture medium. These can scavenge 4-OHE,
protecting cellular components, but this will also reduce its effective concentration [3].

Confirm Specificity: Design control experiments using a structurally similar but non-reactive
aldehyde to distinguish specific biological effects from general reactive carbonyl toxicity.

Q3: How should I handle and dispose of 4-OHE safely?

Hazard Identification: 4-OHE is classified as harmful if swallowed, in contact with skin, or if inhaled
[1] [2].

Safety Protocol:
Personal Protective Equipment (PPE): Always wear appropriate gloves, safety goggles, and

a lab coat. Use a fume hood for all handling procedures, including weighing and making
solutions.

First Aid: In case of skin contact, wash immediately with plenty of soap and water. If inhaled,
move the person to fresh air.

Disposal: Dispose of 4-OHE and its solutions as hazardous chemical waste, following your
institution's environmental health and safety guidelines.

Experimental Design & Best Practices

To ensure reliable and reproducible results when working with 4-OHE, adhere to the following protocols.
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Table 2: Experimental Best Practices for Handling 4-OHE

Experimental
Phase

Key Consideration Recommended Practice

Procurement &
Storage

Compound Stability Purchase small quantities. Store the neat compound
desiccated at ≤ -20°C.

Solution
Preparation

Solvent Reactivity &
Potency Loss

Use anhydrous, aprotic solvents (e.g., DMSO).
Prepare fresh solutions for each experiment.

Biological
Assays

Non-specific Binding &
Cytotoxicity

Use low, physiologically relevant concentrations (µM
or nM range). Include thiol-scavenger controls.

Analytical
Detection

Adduct Formation &
Compound Stability

Utilize techniques like HPLC-MS or GC-MS to monitor
4-OHE stability and detect adducts with target

molecules.
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[https://www.smolecule.com/products/b631937#addressing-4-oxo-e-2-hexenal-reactivity-with-

solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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